Cas no 1261764-39-9 (2-Methyl-3-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Methyl-3-(trifluoromethoxy)benzoic acid
• CAS No: 1261764-39-9
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 4583791
• PubChem ID: 53406068
• Update Time: 2025-10-31

2-Methyl-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(trifluoromethoxy)benzoic acid
• F50815
• AKOS027338048
• 1261764-39-9
• CS-0197760
• RUHZYHRNERFCLT-UHFFFAOYSA-N
• Z1509520749
• EN300-1387027
• SCHEMBL4888341
• 2-methyl-3-(trifluoromethoxy)benzoicacid
• MFCD18399741
• 2-Methyl-3-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C9H7F3O3/c1-5-6(8(13)14)3-2-4-7(5)15-9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： RUHZYHRNERFCLT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(=O)O)=C1C)(F)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Additional information on 2-Methyl-3-(trifluoromethoxy)benzoic acid

Comprehensive Overview of 2-Methyl-3-(trifluoromethoxy)benzoic acid (CAS No. 1261764-39-9)

2-Methyl-3-(trifluoromethoxy)benzoic acid (CAS No. 1261764-39-9) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethoxy and methyl substituents on the benzene ring, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines lipophilicity and electron-withdrawing effects, which are critical for enhancing bioavailability and metabolic stability in drug design.

The growing demand for fluorinated compounds in modern chemistry aligns with trends in sustainable and precision medicine. Researchers frequently search for "2-Methyl-3-(trifluoromethoxy)benzoic acid uses" or "CAS 1261764-39-9 applications," reflecting its relevance in developing kinase inhibitors, antimicrobial agents, and materials science. Its trifluoromethoxy group is particularly noteworthy, as it often improves binding affinity to biological targets, a feature exploited in CNS drug discovery.

From an industrial perspective, 2-Methyl-3-(trifluoromethoxy)benzoic acid is synthesized via multi-step organic reactions, including carboxylation and halogen exchange processes. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards such as ICH guidelines. Environmental concerns related to fluorinated compounds have also spurred innovations in greener synthesis routes, addressing queries like "eco-friendly production of trifluoromethoxy derivatives."

In the context of AI-driven drug discovery, this compound's structural motifs are often analyzed using computational models to predict ADMET profiles. Searches for "2-Methyl-3-(trifluoromethoxy)benzoic acid solubility" or "CAS 1261764-39-9 stability" highlight its practical challenges in formulation. Recent patents disclose its utility in covalent inhibitors, further validating its role in targeting resistant pathogens—a hotspot amid rising antibiotic resistance.

Market analysts project steady growth for fluorinated benzoic acids, driven by their versatility in electronics and coatings. The compound’s thermal stability and compatibility with polymer matrices answer industrial needs for high-performance materials. As sustainability gains traction, "biodegradable fluorochemicals" and "1261764-39-9 alternatives" emerge as trending topics, pushing manufacturers toward circular economy principles.

In summary, 2-Methyl-3-(trifluoromethoxy)benzoic acid (CAS No. 1261764-39-9) bridges academic innovation and industrial applications. Its molecular design caters to evolving demands in healthcare and technology, while ongoing research addresses ecological and efficiency challenges—ensuring its prominence in future scientific advancements.